molecular formula C8H10ClN3O2S B1465616 3-((6-Chloropyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide CAS No. 1250698-40-8

3-((6-Chloropyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide

Cat. No. B1465616
CAS RN: 1250698-40-8
M. Wt: 247.7 g/mol
InChI Key: VAVBOEFWMUSJKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((6-Chloropyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide (3-CPT-1,1-dioxide) is an organic compound that has recently been studied for its potential applications in scientific research. It is an analog of the thiophene derivative, 3-CPT-1,1-dioxide, which has been used in a variety of studies due to its unique structure and properties. This compound has been found to be a useful tool in the study of biological processes and drug development.

Scientific Research Applications

Pyrimidine Derivatives in Scientific Research

Pyrimidine derivatives are known for their wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral activities. Research developments in the synthesis, anti-inflammatory activities, and structure–activity relationships of pyrimidine derivatives highlight their significance in medical and pharmaceutical chemistry. For instance, substituted 1,2,3,4 tetrahydropyrimidine derivatives have been investigated for their in-vitro anti-inflammatory activity, demonstrating the potential of pyrimidine core structures in developing new therapeutic agents (Rashid et al., 2021).

Tetrahydrothiophene Dioxide Applications

Compounds containing tetrahydrothiophene dioxide structures are less commonly reported in the context of their direct applications in scientific research. However, sulfur-containing heterocycles, similar to tetrahydrothiophene, have been explored for their roles in various chemical and environmental processes. The presence of sulfur heterocycles in environmental samples, for example, can be indicative of certain chemical processes or pollution sources. The study on potential sources of polychlorinated dibenzothiophenes in the Passaic River is an example of environmental research involving sulfur heterocycles (Huntley et al., 1994).

properties

IUPAC Name

6-chloro-N-(1,1-dioxothiolan-3-yl)pyrimidin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10ClN3O2S/c9-7-3-8(11-5-10-7)12-6-1-2-15(13,14)4-6/h3,5-6H,1-2,4H2,(H,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAVBOEFWMUSJKC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CS(=O)(=O)CC1NC2=CC(=NC=N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10ClN3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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